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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl acetate

Cat. No.: B1295198

2,2,2-Trifluoroethyl acetate (TFEA) is a fluorinated ester of significant interest in synthetic and
medicinal chemistry. Its unique properties, imparted by the trifluoromethyl group, make it a
valuable solvent and reagent. The high electronegativity of the fluorine atoms creates a strong
electron-withdrawing effect, influencing the molecule's reactivity, stability, and biological
interactions.[1][2] In drug development, the incorporation of fluorine can enhance metabolic
stability, improve bioavailability, and increase binding affinity to target receptors.[3][4]

Core Chemical and Physical Properties

A thorough understanding of TFEA's properties is fundamental to its safe handling. The
following table summarizes its key characteristics:
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Property Value Source
Molecular Formula CaHsF30:2 [5]
Molecular Weight 142.08 g/mol [5]
Appearance Colorless liquid [6]
Boiling Point ~78 °C [1]
Flash Point 11°C [1]
Density 1.26 g/cm3 [1]
Vapor Pressure 3.34 psi (at 20 °C) [4]
Solubility Soluble in many organic
solvents.
Autoignition Temperature Not available [7]

Hazard Analysis and Risk Mitigation

2,2,2-Trifluoroethyl acetate is classified as a highly flammable liquid and vapor.[5] Its low flash
point indicates that it can ignite at ambient temperatures. The primary risks associated with
TFEA are fire, inhalation of vapors, and contact with skin or eyes.

GHS Hazard Statements
o H225: Highly flammable liquid and vapor.[5]

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[5]

The causality behind these hazards lies in its high volatility and the potential for its vapors to
form explosive mixtures with air.[7] Skin and eye irritation are common for organic solvents of
this nature.

Safe Handling Protocols: A Step-by-Step Approach
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Adherence to rigorous handling protocols is non-negotiable. The following procedures are
designed to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential. The following diagram outlines the required PPE
for handling 2,2,2-trifluoroethyl acetate:

Essential PPE for TFEA Handling

Safety Goggles with Side Shields

Always (conforming to EN 166/NIOSH)
Alwave Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)
Researcher )
Always
Flame-Retardant Lab Coat

As Needed : : : :
Respirator with Organic Vapor Cartridge
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling TFEA.

Experimental Workflow in a Ventilated Hood

All manipulations of 2,2,2-trifluoroethyl acetate should be conducted within a certified
chemical fume hood to control vapor exposure.

Protocol:
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e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Gather all necessary equipment and reagents before introducing TFEA into the hood.
o Don all required PPE as outlined in the diagram above.
» Dispensing:

o Ground and bond all metal containers when transferring the liquid to prevent static
discharge, a potential ignition source.[8]

o Use only spark-proof tools for opening and closing containers.[9]
o Dispense the required amount slowly and carefully to avoid splashing.
e During Reaction:
o Keep the container of TFEA tightly closed when not in use.
o Never heat TFEA with an open flame. Use a heating mantle, water bath, or oil bath.[8]
e Post-Experiment:
o Tightly seal the primary container of TFEA.
o Clean any spills within the fume hood immediately, following the spill response protocol.
o Dispose of contaminated materials in a designated hazardous waste container.

Storage and Chemical Stability

The long-term stability of 2,2,2-trifluoroethyl acetate is contingent on proper storage
conditions. Its high volatility and flammability are the primary considerations.

Storage Conditions
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Parameter Recommendation Rationale

) Minimizes vapor pressure
, Store in a cool, dry, well- _ _
Location ) buildup and reduces the risk of
ventilated area.[7]

ignition.
) Flammable liquids storage Provides fire resistance and
Cabinet ) )
cabinet.[10] secondary containment.
) Reduces evaporation and
Temperature 2°C to 8°C (refrigerated).[10] o ) N
maintains chemical stability.
Store under an inert ) )
_ Prevents potential reactions
Atmosphere atmosphere (e.g., nitrogen, ) )
with atmospheric components.
argon).
_ Tightly sealed, original Prevents leakage and
Container i o
container. contamination.

Chemical Incompatibility

Understanding and respecting chemical incompatibilities is crucial to prevent hazardous
reactions.

Caption: Chemical incompatibilities of 2,2,2-Trifluoroethyl Acetate.

The ester linkage in TFEA is susceptible to hydrolysis under both acidic and basic conditions.
[11][12] Strong oxidizing agents can react violently with organic esters, posing a significant fire
and explosion risk.

Emergency Procedures: A Self-Validating System

A robust emergency response plan is a critical component of laboratory safety.

Spill Response

The appropriate response to a spill depends on its size and location.

Protocol for a Minor Spill (<100 mL) inside a Fume Hood:
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¢ Alert Personnel: Inform others in the immediate area.

o Containment: Use a spill kit with absorbent pads to contain the spill. For flammable liquids,
pads with a vapor barrier are recommended.[13][14]

o Absorption: Cover the spill with an appropriate absorbent material (e.g., vermiculite, sand).
Avoid using combustible absorbents like paper towels.

o Collection: Using spark-proof tools, collect the absorbed material and place it in a labeled,
sealed container for hazardous waste.[15]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste.

For major spills, or any spill outside of a fume hood, evacuate the area immediately and contact
emergency personnel.[16]

First Aid Measures

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[17]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[17]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[17]

] Do not induce vomiting. Rinse mouth with water.
Ingestion ] ) . )
Seek immediate medical attention.[17]

Applications in Drug Development
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The trifluoroethyl moiety is a valuable component in medicinal and agricultural chemistry.[18]
2,2,2-Trifluoroethyl acetate and related compounds serve as important building blocks in the
synthesis of complex fluorinated molecules.[2] The trifluoromethyl group can block metabolic
degradation at specific sites in a drug molecule, thereby improving its pharmacokinetic profile.
[4] Additionally, the use of fluorinated esters is prevalent in peptide synthesis.[19][20]

Conclusion

The safe and effective use of 2,2,2-trifluoroethyl acetate in a research and development
setting is predicated on a deep understanding of its chemical properties and associated
hazards. By implementing the robust handling, storage, and emergency protocols detailed in
this guide, scientists can mitigate risks and ensure the integrity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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